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Compound of Interest |

Compound Name: N-[(trifluoromethyl)sulfonyllglycine
CAS No.: 294653-41-1
Cat. No.: B14150093

Get Quote

Executive Summary

N-Triflylglycine, chemically known as N-(trifluoromethanesulfonyl)glycine, is a highly
specialized, synthetically valuable amino acid derivative. While standard protecting groups
(such as Boc, Fmoc, or Cbz) dominate routine peptide synthesis, the trifluoromethanesulfonyl
(triflyl or Tf) group is deployed when extreme electron-withdrawing properties are required. This
guide explores the physicochemical properties of N-triflylglycine, the causality behind its use in
complex synthetic workflows (such as Mitsunobu alkylations), and provides self-validating
protocols for its synthesis and downstream application.

Molecular Identity & Physicochemical Profiling

Despite its utility in advanced organic synthesis, the free acid form of N-triflylglycine is rarely
cataloged with a dedicated, widely published CAS Registry Number in standard commercial
databases, as it is frequently synthesized in situ or utilized as an ester derivative (e.g., N-

triflylglycine methyl ester). However, its exact molecular parameters are well-documented in

spectroscopic databases .
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Table 1: Quantitative Data and Molecular Properties of N-Triflylglycine

Property Value
IUPAC Name 2-(Trifluoromethylsulfonylamino)acetic acid
C
H
Molecular Formula F
NO
S
Molecular Weight 207.12 g/mol
Exact Mass 206.981313 g/mol
InChlKey XJBOVNHJIBAOYQC-UHFFFAOYSA-N
Precursor lon [M-H]~ 205.974 m/z
Primary Structural Feature Highly electron-withdrawing N-sulfonyl group

Structural Causality: The Mechanistic Role of the
Triflyl Group

In drug development and complex scaffold synthesis, the choice of the N-triflyl group over
standard protecting groups is driven by its profound electronic effects:

o pKa Modulation for Mitsunobu Alkylation: The standard Mitsunobu reaction requires a
pronucleophile with a pKa < 11. The secondary amine of a standard amino acid is
insufficiently acidic. However, the extreme inductive effect of the CF

SO

- group dramatically lowers the pKa of the N-H bond, rendering the nitrogen highly acidic and
an excellent nucleophile for Mitsunobu coupling .

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14150093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Prevention of Epimerization: The strong electron-withdrawing nature of the Tf group reduces
the nucleophilicity of the carbonyl oxygen. This prevents the formation of oxazolone
intermediates during subsequent peptide coupling steps, thereby completely suppressing
epimerization at the alpha-carbon.

Validated Experimental Protocols
Protocol 1: De Novo Synthesis of N-Triflylglycine

This protocol outlines the triflylation of glycine. The system is designed to be self-validating via
LC-MS monitoring.

Step 1: Preparation of the Amine Suspension Suspend 10.0 mmol of Glycine in 50 mL of
anhydrous Dichloromethane (DCM). Causality: DCM is chosen as an aprotic solvent to prevent
the rapid hydrolysis of the highly reactive triflic anhydride electrophile.

Step 2: Base Addition Add 22.0 mmol of N,N-Diisopropylethylamine (DIPEA) to the suspension
and cool the mixture to 0 °C under an argon atmosphere. Causality: Two equivalents of base
are required—one to deprotonate the carboxylic acid (enhancing solubility) and one to
neutralize the triflic acid byproduct. DIPEA is selected over triethylamine because its steric bulk
prevents it from acting as a competing nucleophile against triflic anhydride.

Step 3: Electrophilic Addition Slowly add 11.0 mmol of Trifluoromethanesulfonic anhydride (Tf

O) dropwise over 30 minutes. Maintain the temperature at 0 °C, then allow it to warm to room
temperature over 2 hours. Causality: Slow addition at low temperatures controls the highly
exothermic reaction and minimizes the formation of bis-triflylated byproducts.

Step 4: Self-Validation and Workup Validation: Monitor the reaction via LC-MS. The reaction is
complete when the precursor ion m/z 205.97 [M-H]~ is the dominant peak, confirming the exact
mass of the product . Workup: Quench the reaction with 1M HCI to pH 2. Causality:
Acidification is critical to protonate the carboxylate, driving the N-triflylglycine into the organic
layer during extraction. Extract with Ethyl Acetate (3 x 30 mL), dry over MgSO

, and concentrate in vacuo.

Protocol 2: Application in Mitsunobu Coupling
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As demonstrated in the synthesis of oxazolo-annulated 3-benzazepines, N-triflylglycine methyl
ester is utilized to introduce a functionalized glycine moiety via a Mitsunobu reaction .

Step 1: Combine the target alcohol (1.0 eq), N-triflylglycine methyl ester (1.2 eq), and
Triphenylphosphine (PPh

, 1.5 eq) in anhydrous THF at 0 °C. Step 2: Add Diisopropyl azodicarboxylate (DIAD, 1.5 eq)
dropwise. Causality: The highly acidic N-H of the triflylglycine derivative efficiently protonates
the betaine intermediate formed by PPh

and DIAD, facilitating the S

2 displacement of the activated alcohol to form the C-N bond.

Visualizations
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Synthetic workflow for N-triflylglycine highlighting reagent addition and isolation steps.

Esterification Mitsunobu Reaction Oxazolo-annulated
MeOH, H+ (e.g., Methyl Ester) 3-benzazepines
Acid Chloride + Amine
Oxalation > Peroxyoxalate
Chemiluminescence

Click to download full resolution via product page

N-Triflylglycine

Amidation
(e.g., N-methylpiperidine)

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b14150093/docs?utm_src=pdf-body-img#comprehensive-technical-guide-on-n-triflylglycine-molecular-architecture-synthesis-and-mechanistic-applications
https://www.benchchem.com/product/b14150093/docs?utm_src=pdf-body-img#comprehensive-technical-guide-on-n-triflylglycine-molecular-architecture-synthesis-and-mechanistic-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14150093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Downstream applications of N-triflylglycine in synthesizing complex scaffolds and agents.

Advanced Applications in Drug Discovery &
Materials Science

Peptidomimetics and Benzazepines: N-triflylglycine derivatives serve as critical building

blocks in the evolution of oxazolo-annulated 3-benzazepines, which are vital scaffolds in
neuropharmacology. The triflyl group allows for selective functionalization that standard

protecting groups cannot tolerate .

Aqueous Chemiluminescence: Research into aqueous peroxyoxalate chemiluminescence
has utilized N-triflylglycine amides. The reaction of N-triflylglycine acid chlorides with amines
(e.g., N-methylpiperidine) yields triflylamides that, upon oxalation, produce highly efficient
chemiluminescent products. The electron-withdrawing Tf group stabilizes the leaving group
during the light-emitting decomposition of the dioxetanedione intermediate .
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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